![molecular formula C9H10Cl2N4 B1529108 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile dihydrochloride CAS No. 1965309-72-1](/img/structure/B1529108.png)
2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile dihydrochloride
Overview
Description
“2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile dihydrochloride” is a chemical compound with the CAS Number: 1965309-72-1 . It has a molecular weight of 245.11 and its IUPAC name is 2-(aminomethyl)imidazo[1,2-a]pyridine-6-carbonitrile dihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8N4.2ClH/c10-3-7-1-2-9-12-8(4-11)6-13(9)5-7;;/h1-2,5-6H,4,11H2;2*1H . This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
I have conducted a search on the scientific research applications of “2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile dihydrochloride”, and here is a comprehensive analysis focusing on several unique applications:
Medicinal Chemistry: Drug Prejudice Scaffold
This compound serves as a “drug prejudice” scaffold due to its structural character, which is beneficial in the design and synthesis of new medicinal compounds. It has been utilized in creating molecules with potential therapeutic effects across various diseases .
Material Science: Structural Character
Its unique structural properties make it useful in material science applications, particularly in the development of materials with specific desired properties .
Anticancer Agents: KRAS G12C Inhibitors
Recent research has explored the use of imidazo[1,2-a]pyridine as a core backbone for developing covalent inhibitors targeting KRAS G12C, a mutation associated with various cancers .
Antimicrobial Applications: Antiviral, Antibacterial, and Antifungal
Imidazo[1,2-a]pyridine derivatives have shown promise in pharmaceutical applications as antiviral, antibacterial, and antifungal agents due to their bioactive properties .
Anti-inflammatory Agents
These compounds have also been investigated for their anti-inflammatory properties, which could lead to new treatments for inflammatory diseases .
Tuberculosis Treatment
Specific analogues of imidazo[1,2-a]pyridine have demonstrated significant efficacy in reducing bacterial load in tuberculosis models, indicating their potential as novel therapeutic agents .
Organic Synthesis: Versatile Scaffold
The compound acts as a versatile scaffold in organic synthesis and drug development, showcasing its multifarious biological activity and reactivity .
Chemotherapeutic Activities
Imidazo[1,2-a]pyridine moieties have been incorporated into the design and synthesis of anticancer agents with enhanced potency or reduced toxicity .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds with an imidazo[1,2-a]pyridine core have been reported to target the kras g12c protein .
Mode of Action
Compounds with a similar structure have been synthesized as covalent inhibitors, suggesting a potential for covalent binding to their targets .
Biochemical Pathways
Compounds with similar structures have been associated with the phosphatidylinositol 3-kinase (pi3k) signaling pathway, which is often associated with tumorigenesis and progression .
Result of Action
Compounds with similar structures have been associated with anti-cancer effects due to their potential to inhibit key proteins involved in cancer progression .
properties
IUPAC Name |
2-(aminomethyl)imidazo[1,2-a]pyridine-6-carbonitrile;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4.2ClH/c10-3-7-1-2-9-12-8(4-11)6-13(9)5-7;;/h1-2,5-6H,4,11H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWHOYQXNOHSLBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1C#N)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.